Cas no 52889-82-4 (1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI))
52889-82-4 structure
Product Name:1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
- 1-(protiomethyl)-4-[4-(protiomethyl)phenyl]benzene
- 4,4'-Di(methyl-d)-1,1'-biphenyl
- 1,1'-Biphenyl, 4,4'-di(methyl-d)-
- 52889-82-4
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- Inchi: 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3/i1H,2H
- InChI Key: RZTDESRVPFKCBH-JCIKQZAVSA-N
- SMILES: C1(C=CC(C[1H])=CC=1)C1C=CC(C[1H])=CC=1
Computed Properties
- Exact Mass: 182.10955
- Monoisotopic Mass: 182.10955
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.973
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.559
1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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